Cas no 2171648-89-6 (4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(2-hydroxyethyl)(prop-2-en-1-yl)carbamoylbutanoic acid)

4-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)-4-(2-hydroxyethyl)(prop-2-en-1-yl)carbamoylbutanoic acid is a specialized Fmoc-protected amino acid derivative designed for peptide synthesis and bioconjugation applications. Its key structural features include a reactive carboxylic acid group, a hydroxyl-terminated side chain, and an allyl carbamoyl moiety, enabling versatile modifications. The Fmoc group ensures compatibility with standard solid-phase peptide synthesis (SPPS) protocols, while the hydroxyl and allyl functionalities offer additional sites for selective functionalization. This compound is particularly valuable for introducing tailored modifications into peptides or biomolecules, facilitating advanced research in drug development, materials science, and chemical biology. Its stability and orthogonal reactivity make it a reliable choice for complex synthetic workflows.
4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(2-hydroxyethyl)(prop-2-en-1-yl)carbamoylbutanoic acid structure
2171648-89-6 structure
Product Name:4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(2-hydroxyethyl)(prop-2-en-1-yl)carbamoylbutanoic acid
CAS No:2171648-89-6
MF:C25H28N2O6
MW:452.499627113342
CID:5791114
PubChem ID:165812755
Update Time:2025-10-10

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(2-hydroxyethyl)(prop-2-en-1-yl)carbamoylbutanoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[(2-hydroxyethyl)(prop-2-en-1-yl)carbamoyl]butanoic acid
    • 2171648-89-6
    • EN300-1504172
    • 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(2-hydroxyethyl)(prop-2-en-1-yl)carbamoylbutanoic acid
    • Inchi: 1S/C25H28N2O6/c1-2-13-27(14-15-28)24(31)22(11-12-23(29)30)26-25(32)33-16-21-19-9-5-3-7-17(19)18-8-4-6-10-20(18)21/h2-10,21-22,28H,1,11-16H2,(H,26,32)(H,29,30)
    • InChI Key: YMGMOTIESRRVDS-UHFFFAOYSA-N
    • SMILES: O(C(NC(C(N(CC=C)CCO)=O)CCC(=O)O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

  • Exact Mass: 452.19473662g/mol
  • Monoisotopic Mass: 452.19473662g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 12
  • Complexity: 676
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 116Ų

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(2-hydroxyethyl)(prop-2-en-1-yl)carbamoylbutanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1504172-1.0g
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[(2-hydroxyethyl)(prop-2-en-1-yl)carbamoyl]butanoic acid
2171648-89-6
1g
$0.0 2023-06-05
Enamine
EN300-1504172-50mg
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[(2-hydroxyethyl)(prop-2-en-1-yl)carbamoyl]butanoic acid
2171648-89-6
50mg
$2829.0 2023-09-27
Enamine
EN300-1504172-100mg
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[(2-hydroxyethyl)(prop-2-en-1-yl)carbamoyl]butanoic acid
2171648-89-6
100mg
$2963.0 2023-09-27
Enamine
EN300-1504172-250mg
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[(2-hydroxyethyl)(prop-2-en-1-yl)carbamoyl]butanoic acid
2171648-89-6
250mg
$3099.0 2023-09-27
Enamine
EN300-1504172-500mg
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[(2-hydroxyethyl)(prop-2-en-1-yl)carbamoyl]butanoic acid
2171648-89-6
500mg
$3233.0 2023-09-27
Enamine
EN300-1504172-1000mg
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[(2-hydroxyethyl)(prop-2-en-1-yl)carbamoyl]butanoic acid
2171648-89-6
1000mg
$3368.0 2023-09-27
Enamine
EN300-1504172-2500mg
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[(2-hydroxyethyl)(prop-2-en-1-yl)carbamoyl]butanoic acid
2171648-89-6
2500mg
$6602.0 2023-09-27
Enamine
EN300-1504172-5000mg
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[(2-hydroxyethyl)(prop-2-en-1-yl)carbamoyl]butanoic acid
2171648-89-6
5000mg
$9769.0 2023-09-27
Enamine
EN300-1504172-10000mg
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[(2-hydroxyethyl)(prop-2-en-1-yl)carbamoyl]butanoic acid
2171648-89-6
10000mg
$14487.0 2023-09-27

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(2-hydroxyethyl)(prop-2-en-1-yl)carbamoylbutanoic acid Related Literature

Additional information on 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(2-hydroxyethyl)(prop-2-en-1-yl)carbamoylbutanoic acid

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(2-hydroxyethyl)(prop-2-en-1-yl)carbamoylbutanoic acid: A Comprehensive Overview

The compound with CAS No. 2171648-89-6, named 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(2-hydroxyethyl)(prop-2-en-1-yl)carbamoylbutanoic acid, is a highly specialized molecule with significant applications in the fields of organic chemistry, pharmaceuticals, and biotechnology. This compound is notable for its complex structure, which incorporates multiple functional groups, including a fluorenylmethoxycarbonyl (Fmoc) group, a hydroxyethyl group, and a propenyl group. These features make it a versatile building block in the synthesis of advanced chemical compounds and biologically active molecules.

The Fmoc group, derived from 9H-fluoren-9-yl methoxycarbonyl, is widely recognized as a protecting group in peptide synthesis. Its stability under basic conditions and ease of removal under acidic conditions make it invaluable in solid-phase peptide synthesis (SPPS). The presence of the Fmoc group in this compound underscores its potential role in peptide engineering and the development of bioactive compounds. Recent studies have highlighted the importance of Fmoc derivatives in the synthesis of cyclic peptides and macrocycles, which are critical in drug discovery.

The hydroxyethyl group within the molecule introduces hydrophilic properties, enhancing the compound's solubility in aqueous environments. This feature is particularly advantageous in pharmaceutical applications where solubility is a key determinant of bioavailability. Additionally, the propenyl group contributes to the molecule's conjugation and reactivity, making it a valuable substrate for various organic transformations.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step processes involving coupling reactions, oxidation, and cyclization. Researchers have employed methodologies such as microwave-assisted synthesis and catalytic asymmetric synthesis to optimize the production of this compound. These techniques not only enhance yield but also improve the stereochemical control necessary for producing enantiomerically pure compounds.

In terms of applications, this compound has shown promise in the development of bioconjugates and drug delivery systems. Its ability to serve as a linker or spacer in these systems facilitates the targeted delivery of therapeutic agents to specific tissues or cells. Furthermore, its role as an intermediate in peptide synthesis has been explored in recent studies focused on creating novel antibiotics and anticancer agents.

The integration of computational chemistry tools has significantly advanced our understanding of this compound's properties. Molecular modeling studies have provided insights into its electronic structure, conformational flexibility, and interaction with biological targets. These findings are pivotal for designing analogs with enhanced pharmacokinetic profiles and improved therapeutic efficacy.

In conclusion, 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(2-hydroxyethyl)(prop-2-en-1-yl)carbamoylbutanoic acid represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure and functional groups position it as a key player in modern chemical research and development. As ongoing studies continue to uncover new potentials for this compound, its role in advancing science and medicine is expected to grow exponentially.

Recommended suppliers
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.